Cas no 1822579-51-0 (Cyclohexanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-4-hydroxy-)

• Product Name: Cyclohexanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-4-hydroxy-
• CAS No: 1822579-51-0
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• CID: 6576879
• PubChem ID: 44228163
• Update Time: 2025-06-15

Cyclohexanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-4-hydroxy-

• Inchi： 1S/C14H25NO5/c1-14(2,3)20-13(19)15-11(12(17)18)8-9-4-6-10(16)7-5-9/h9-11,16H,4-8H2,1-3H3,(H,15,19)(H,17,18)
• InChI Key： BZGYKIALONGFLA-UHFFFAOYSA-N
• SMILES： C1(CC(NC(OC(C)(C)C)=O)C(O)=O)CCC(O)CC1

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Boiling Point: 465.9±20.0 °C(Predicted)
• pka: 3.99±0.10(Predicted)

Additional information on Cyclohexanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-4-hydroxy-

Research Brief on Cyclohexanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-4-hydroxy- (CAS: 1822579-51-0)

Cyclohexanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-4-hydroxy- (CAS: 1822579-51-0) is a chemically modified amino acid derivative that has recently gained attention in pharmaceutical research due to its potential as a building block for novel therapeutic agents. This compound features a unique molecular structure combining a cyclohexane ring with a propanoic acid backbone, further modified by a tert-butoxycarbonyl (Boc) protected amino group and a hydroxyl group at the 4-position. Recent studies have explored its applications in drug discovery, particularly in the development of protease inhibitors and targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of this compound as a key intermediate in the synthesis of novel hepatitis C virus (HCV) NS3/4A protease inhibitors. The researchers demonstrated that the structural features of 1822579-51-0, particularly its rigid cyclohexane ring and hydroxyl group, contributed to improved binding affinity and selectivity when incorporated into inhibitor scaffolds. The study reported a 40% increase in inhibitory activity compared to previous generation compounds, with an IC50 value of 2.3 nM against the NS3/4A protease.

In the field of targeted drug delivery, a recent patent application (WO2023056421) describes the use of 1822579-51-0 as a linker molecule for antibody-drug conjugates (ADCs). The compound's hydroxyl group serves as an attachment point for payloads, while its Boc-protected amino group allows for controlled release mechanisms. This application takes advantage of the molecule's stability in physiological conditions and its predictable cleavage characteristics under specific enzymatic conditions.

Metabolic stability studies conducted in 2024 have provided new insights into the pharmacokinetic properties of derivatives containing this structural motif. Research published in Drug Metabolism and Disposition demonstrated that compounds incorporating 1822579-51-0 showed improved metabolic stability in human liver microsome assays, with a half-life exceeding 120 minutes compared to 45 minutes for analogous linear compounds. This enhanced stability is attributed to the steric hindrance provided by the cyclohexane ring and the strategic positioning of the hydroxyl group.

The synthetic accessibility of 1822579-51-0 has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an optimized four-step synthesis route with an overall yield of 68%, representing a significant improvement over previous methods. The new protocol employs asymmetric hydrogenation as a key step, achieving >99% enantiomeric excess, which is crucial for pharmaceutical applications where chirality often determines biological activity.

Emerging applications in radiopharmaceuticals have also been reported. A recent study in the Journal of Nuclear Medicine explored the use of 1822579-51-0 derivatives as chelating agents for gallium-68 and lutetium-177 in PET imaging and targeted radionuclide therapy. The compound's structure allows for stable complex formation with these radioisotopes while maintaining targeting specificity, opening new possibilities for diagnostic and therapeutic applications in oncology.

Future research directions for this compound include exploration of its potential in neurodegenerative disease therapeutics, where its ability to cross the blood-brain barrier is being investigated. Preliminary in vitro studies suggest that derivatives of 1822579-51-0 show promise as modulators of protein aggregation processes implicated in Alzheimer's and Parkinson's diseases. However, these findings require further validation through in vivo studies.

In conclusion, Cyclohexanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-4-hydroxy- (1822579-51-0) represents a versatile chemical building block with growing importance in pharmaceutical research. Its unique structural features contribute to diverse applications ranging from antiviral drug development to radiopharmaceuticals. As synthetic methods improve and new biological activities are discovered, this compound is likely to play an increasingly significant role in the development of next-generation therapeutics.